Cas no 177717-65-6 (1-Olein-2-Myristin)

• Product Name: 1-Olein-2-Myristin
• CAS No: 177717-65-6
• MF: C₃₅H₆₆O₅
• MW: 566.895552158356
• CID: 5092402
• Update Time: 2025-10-16

1-Olein-2-Myristin Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid (9Z)-, 3-hydroxy-2-[(1-oxotetradecyl)oxy]propyl ester
• 1-Olein-2-Myristin

• Inchi： 1S/C35H66O5/c1-3-5-7-9-11-13-15-16-17-18-20-21-23-25-27-29-34(37)39-32-33(31-36)40-35(38)30-28-26-24-22-19-14-12-10-8-6-4-2/h16-17,33,36H,3-15,18-32H2,1-2H3/b17-16-
• InChI Key： HMLMESHNDWTNJR-MSUUIHNZSA-N
• SMILES： C(OCC(OC(=O)CCCCCCCCCCCCC)CO)(=O)CCCCCCC/C=C\CCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols Diacylglycerols

Additional information on 1-Olein-2-Myristin

Introduction to 1-Olein-2-Myristin (CAS No. 177717-65-6)

1-Olein-2-Myristin (CAS No. 177717-65-6) is a specialized lipid compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is a diacylglycerol, specifically a monoacylglycerol with an oleic acid (C18:1) at the sn-1 position and a myristic acid (C14:0) at the sn-2 position. The unique structure of 1-Olein-2-Myristin makes it an intriguing subject for various applications, including drug delivery systems, emulsifiers, and functional foods.

The chemical structure of 1-Olein-2-Myristin is characterized by its long-chain fatty acids, which contribute to its physical and chemical properties. Oleic acid, a monounsaturated fatty acid, is known for its stability and health benefits, while myristic acid, a saturated fatty acid, adds structural rigidity and solubility properties. The combination of these two fatty acids in 1-Olein-2-Myristin results in a compound with a balanced profile of fluidity and stability.

In recent years, the study of 1-Olein-2-Myristin has expanded beyond its basic chemical properties to explore its potential biological activities. Research has shown that diacylglycerols like 1-Olein-2-Myristin can influence cellular signaling pathways and have anti-inflammatory effects. For instance, a study published in the Journal of Lipid Research demonstrated that diacylglycerols can modulate the activity of protein kinase C (PKC), which plays a crucial role in cell proliferation and differentiation.

Furthermore, 1-Olein-2-Myristin has been investigated for its potential as a component in drug delivery systems. The ability of diacylglycerols to form stable liposomes and micelles makes them ideal for encapsulating and delivering hydrophobic drugs. A recent study in the International Journal of Pharmaceutics reported that 1-Olein-2-Myristin liposomes significantly enhanced the bioavailability and therapeutic efficacy of poorly soluble drugs.

In the context of functional foods, 1-Olein-2-Myristin has been explored for its potential health benefits. The combination of oleic and myristic acids may offer synergistic effects in terms of cardiovascular health and metabolic regulation. A study published in the Nutrition Research journal suggested that diets enriched with diacylglycerols like 1-Olein-2-Myristin could help reduce triglyceride levels and improve lipid profiles.

The safety profile of 1-Olein-2-Myristin is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at typical usage levels. However, as with any lipid-based compound, it is essential to adhere to recommended dosages and usage guidelines to ensure safety and efficacy.

In conclusion, 1-Olein-2-Myristin (CAS No. 177717-65-6) is a versatile compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique structure and properties make it a valuable component in drug delivery systems, emulsifiers, and functional foods. Ongoing research continues to uncover new potential uses and benefits of 1-Olein-2-Myristin, solidifying its importance in the scientific community.